Cas no 7460-82-4 (Diethylene Glycol Bis(p-toluenesulfonate))

• Product Name: Diethylene Glycol Bis(p-toluenesulfonate)
• CAS No: 7460-82-4
• MF: C₁₈H₂₂O₇S₂
• MW: 414.49308347702
• MDL: MFCD00026001
• CID: 47485
• PubChem ID: 24860605
• Update Time: 2025-05-20

Diethylene Glycol Bis(p-toluenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Oxybis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
• 2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethyl 4-methylbenzenesulfonate
• Diethylene Glycol Bis(p-toluenesulfonate)
• Diethylene glycol di(p-toluenesulfonate)
• 2,2′-Oxydiethyl ditosylate
• Bis[2-(p-toluenesulfonyloxy)ethyl] Ether
• Bis(2-tosyloxyethyl) Ether
• Diethylene Glycol Ditosylate
• Bis(2-tosyloxyethyl)ether
• AK110823
• 2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethyl 4-methylbenzene-1-sulfonate
• 2,2'-Oxydiethyl ditosylate
• oxydiethane-2,1-diyl bis(4-methylbenzenesulfonate)
• di(2-tosyloxyethyl)ether
• 2-{2-[(4-methylphenyl)sulfonyloxy]ethoxy
• FT-0624888
• 1,5-BIS(P-TOLYLSULFONYLOXY)-3-OXAPENTANE
• DS-2748
• BP-26100
• SR-01000199114-1
• UNII-H92EG77LWH
• E10130
• CBMicro_047760
• 2-(2-(4-METHYLPHENYL)SULFONYLOXYETHOXY)ETHYL 4-METHYLBENZENESULFONATE
• Tos-PEG-Tos, MW 3,000
• Diethylene glycol di(p-toluenesulfonate);Bis-Tos-PEG2
• DI(2-TOSYLOXYETHYL) ETHER
• BP-26105
• A838176
• 2,2'-oxybis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
• BIM-0047971.P001
• Tos-PEG-Tos, MW 10,000
• Tos-PEG-Tos, MW 5,000
• HY-W010948
• BP-20713
• BIS(.BETA.-(4-TOLUENESULFONYLOXY)ETHYL) ETHER
• Tos-PEG-Tos, MW 2,000
• 4-methylbenzenesulfonic acid 2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethyl ester
• MFCD00026001
• Tos-PEG-Tos, MW 8,000
• DIETHYLENE GLYCOL BIS(P-TOSYLATE)
• DIETHYLENE GLYCOL DI-P-TOLUENESULFONATE
• diethyleneglycol-di-p-tosylate
• methyl?4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• DIETHYLENE GLYCOL BIS(4-TOLUENESULFONATE)
• J-520315
• Tos-PEG-Tos, MW 1,000
• 7460-82-4
• Oxybis(ethane-2,1-diyl)bis(4-methylbenzenesulfonate)
• BP-26104
• ETHANOL, 2,2'-OXYBIS-, 1,1'-BIS(4-METHYLBENZENESULFONATE)
• AMY4495
• 2,2'-OXYBIS(ETHYL TOSYLATE)
• DTXSID80996114
• 3-oxapentane-1,5-diyl bis(p-toluenesulfonate)
• BP-26101
• D2457
• diethyleneglycol ditosylate
• Tos-PEG3-Tos
• NSC 404215
• SCHEMBL922407
• BP-26102
• BP-26103
• CS-W011664
• NSC-404215
• 3-OXAPENTANE-1,5-DIOL DITOSYLATE
• SY052010
• 3-OXA-1,5-PENTANEDIYL BIS(P-TOLUENESULFONATE)
• H92EG77LWH
• DIETHYLENE GLYCOL DI-P-TOSYLATE
• VYVPNTJBGPQTFA-UHFFFAOYSA-N
• C18H22O7S2
• NSC404215
• SR-01000199114
• Diethylene glycol di(p-toluenesulfonate), 98%
• Ethanol, 2,2'-oxybis-, bis(4-methylbenzenesulfonate)
• Oxydi(ethane-2,1-diyl) bis(4-methylbenzene-1-sulfonate)
• 2-(2-(4-METHYLPHENYL)SULFONYLOXYETHOXY)ETHYL 4-METHYLPHENYLSULFONATE
• AKOS003617847
• DB-055893
• STK387255

• MDL： MFCD00026001
• Inchi： 1S/C18H22O7S2/c1-15-3-7-17(8-4-15)26(19,20)24-13-11-23-12-14-25-27(21,22)18-9-5-16(2)6-10-18/h3-10H,11-14H2,1-2H3
• InChI Key： VYVPNTJBGPQTFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 414.08100
• Monoisotopic Mass: 414.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 113
• Molecular Weight: 414.5

Experimental Properties

• Color/Form: Not available
• Density: 1.0470
• Melting Point: 85.0 to 89.0 deg-C
• Boiling Point: 581.2 °C at 760 mmHg
• Flash Point: 305.3 °C
• Refractive Index: 1.554
• PSA: 112.73000
• LogP: 4.59240
• Solubility: Not available

Diethylene Glycol Bis(p-toluenesulfonate) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Diethylene Glycol Bis(p-toluenesulfonate)

Diethylene Glycol Bis(p-toluenesulfonate) and Its Applications in Modern Chemical Research

Diethylene Glycol Bis(p-toluenesulfonate), with the CAS number 7460-82-4, is a significant compound in the field of chemical and pharmaceutical research. This compound, often abbreviated as DTP, has garnered considerable attention due to its versatile applications in various scientific domains. The molecular structure of Diethylene Glycol Bis(p-toluenesulfonate) consists of a diethylene glycol backbone with two p-toluenesulfonate groups attached, which contributes to its unique chemical properties and reactivity.

The compound is widely recognized for its role as a chelating agent and a ligand in coordination chemistry. Its ability to form stable complexes with metal ions makes it invaluable in catalysis and material science. Recent studies have highlighted the use of Diethylene Glycol Bis(p-toluenesulfonate) in the development of novel catalysts for organic synthesis. These catalysts have shown promise in facilitating reactions that are otherwise challenging to achieve under mild conditions, thereby improving the efficiency and sustainability of synthetic processes.

In the realm of pharmaceutical research, Diethylene Glycol Bis(p-toluenesulfonate) has been explored for its potential applications in drug delivery systems. The compound's ability to form stable nanoparticles has opened new avenues for targeted drug delivery, ensuring that therapeutic agents reach their intended sites more effectively. This has significant implications for treating various diseases, including cancer, where precise targeting is crucial for successful outcomes.

The compound's properties also make it suitable for use as a stabilizer and crosslinking agent in polymer chemistry. Researchers have been investigating its role in enhancing the mechanical strength and thermal stability of polymers. These advancements are particularly relevant in industries that require durable and high-performance materials, such as aerospace and automotive sectors.

Moreover, Diethylene Glycol Bis(p-toluenesulfonate) has found applications in the field of nanotechnology. Its ability to stabilize colloidal suspensions has been utilized in the synthesis of nanoparticles and quantum dots. These nanomaterials have a wide range of applications, from electronics to biomedicine, where their unique size-dependent properties are harnessed for innovative technologies.

The compound's versatility extends to its use as a corrosion inhibitor. In industrial settings, it has been employed to protect metal surfaces from oxidative degradation, thereby extending the lifespan of machinery and infrastructure. This application is particularly important in industries where maintenance costs can be substantial due to corrosion-related issues.

Recent advancements in green chemistry have also seen the adoption of Diethylene Glycol Bis(p-toluenesulfonate) as an eco-friendly solvent substitute. Traditional solvents often pose environmental hazards due to their non-biodegradable nature. In contrast, DTP offers a more sustainable alternative with lower toxicity profiles. This shift towards greener solvents aligns with global efforts to reduce environmental impact while maintaining high standards of industrial productivity.

The compound's role in biochemistry has not been overlooked either. It has been studied for its potential as an enzyme inhibitor, which could have implications for developing new therapeutic strategies. By understanding how these inhibitors interact with biological systems, researchers can design molecules that target specific enzymatic pathways involved in diseases.

In conclusion, Diethylene Glycol Bis(p-toluenesulfonate), with its CAS number 7460-82-4, is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical properties have enabled advancements in catalysis, drug delivery, polymer science, nanotechnology, corrosion inhibition, green chemistry, and biochemistry. As research continues to uncover new possibilities, the significance of this compound is likely to grow even further.